4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide

Specification

• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 4-[[2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]acetyl]amino]benzamide
• Standard InChI: InChI=1S/C19H17N3O3S/c1-25-16-8-4-13(5-9-16)19-22-15(11-26-19)10-17(23)21-14-6-2-12(3-7-14)18(20)24/h2-9,11H,10H2,1H3,(H2,20,24)(H,21,23)
• Standard InChI Key: HJEYYQJJOLHWDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N

Introduction

4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide is a complex organic compound that belongs to the class of thiazole derivatives. It features a thiazole ring, a methoxyphenyl group, and an amide functional group, which are crucial for its potential biological activities. This compound is of significant interest in medicinal chemistry due to its unique structural characteristics and potential applications in drug development.

Synthesis Methods

The synthesis of 4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide typically involves multi-step organic reactions. A common method includes the reaction of appropriate thiazole derivatives with benzamide precursors under controlled conditions to ensure high yields and purity. Continuous flow reactors are often used to optimize reaction conditions and minimize waste.

Synthesis Steps

• Preparation of Thiazole Derivative: This involves synthesizing the 2-(4-methoxyphenyl)-1,3-thiazol-4-yl moiety through appropriate organic reactions.

• Acetylation: The thiazole derivative is then acetylated to form the acetyl group.

• Coupling with Benzamide: The acetylated thiazole derivative is coupled with a benzamide precursor to form the final compound.

Biological Activities and Potential Applications

Thiazole derivatives, including 4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide, are known for their diverse biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. The thiazole moiety facilitates binding through hydrogen bonding and hydrophobic interactions, enhancing its efficacy as a potential therapeutic agent.

Potential Applications

• Antimicrobial Agents: Thiazole derivatives have shown promising antimicrobial activity against various bacterial and fungal species.

• Anticancer Agents: These compounds have been evaluated for their anticancer potential, with some derivatives exhibiting significant activity against cancer cell lines.

• Medicinal Chemistry: The unique structure of 4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide makes it a subject of interest in drug development, particularly for targeting specific biological pathways.

Research Findings and Future Directions

While specific biological activities of 4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide are under investigation, preliminary studies suggest promising results. Further research is necessary to elucidate its precise mechanism of action and to explore its potential therapeutic applications fully.

Future Research Directions

• In Vitro and In Vivo Studies: Conduct comprehensive biological assays to determine the compound's efficacy and safety.

• Molecular Modeling: Use computational tools to predict binding interactions with potential biological targets.

• Clinical Trials: If promising results are obtained, proceed with clinical trials to assess its therapeutic potential in humans.

By continuing to explore the properties and applications of 4-({[2-(4-Methoxyphenyl)-1,3-thiazol-4-yl]acetyl}amino)benzamide, researchers can uncover new avenues for drug development and contribute to advancements in medicinal chemistry.